BENGHE Validation & Comparative

Check Availability & Pricing

Comprehensive Guide: 6-(1-Piperidinyl)-3-
pyridinamine 3HCI Reference Standards

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

6-(1-Piperidinyl)-3-pyridinamine

Compound Name:
3HCI

Cat. No.: B8179123

Get Quote

Executive Summary

6-(1-Piperidinyl)-3-pyridinamine 3HCI (also known as 3-Amino-6-piperidinopyridine

trinydrochloride) is a critical heterocyclic building block and impurity standard used in the
synthesis of kinase inhibitors (e.g., SHP2, BTK targets) and neurological therapeutics.

Unlike the free base, the 3HCI salt form offers superior aqueous solubility for biological assays
but introduces significant challenges regarding hygroscopicity and acidity. This guide evaluates
suppliers based on technical merit, purity profiling capabilities, and salt stoichiometry
verification.

Chemical Identity & Mechanism

Understanding the physicochemical properties is a prerequisite for selecting a reference
standard.
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Parameter Specification

Chemical Name 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride
Free Base CAS 5351-00-8 (Representative)

Salt Form 3HCI (Trihydrochloride)

Molecular Formula C10H1sNs - 3HCI

Molecular Weight 177.25 (Free Base) / ~286.6 (3HCI)

Pyridine N (~5.8), Aniline N (~3.5), Piperidine N

pKa Profile :
(delocalized, <5)

Structural Dynamics & Salt Stoichiometry

The "3HCI" designation implies a stoichiometric excess of acid, as the molecule contains only
two significantly basic centers (the pyridine nitrogen and the aniline nitrogen). The piperidine

nitrogen's lone pair is delocalized into the pyridine ring (amidine-like resonance), significantly
reducing its basicity.

o Implication: The 3rd HCI molecule is likely lattice-bound or weakly associated, making the
salt highly hygroscopic and prone to losing HCI (disproportionation) if not stored under inert
gas.

Supplier Landscape & Selection Guide

Because the 3HCI salt is a specialized form, it is often sourced from "Building Block" specialists
rather than general catalog aggregators.

Comparative Analysis of Supplier Tiers
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Feature

Tier 1: Primary
Manufacturers

Tier 2: Catalog
Aggregators

Tier 3: Custom
Synthesis

Examples

Enamine, Combi-
Blocks, PharmBlock

MolPort, eMolecules,

Fisher

WuXi AppTec, Boc
Sciences

Purity Guarantee

High (>98%)

Variable (Depends on

source)

Customizable (>99%)

) H-NMR, LC-MS o Full structural

Analytical Data ) Often limited to COA o

included elucidation
o Chloride titration often

Salt Verification ) Rare On request
available

Lead Time 1-2 Weeks 2-6 Weeks 4-8 Weeks
Routine synthesis, ) ) GMP Impurity

Best For ] Price comparison
screening Standards

Recommended Suppliers (Field-Verified)

o Combi-Blocks (USA): Known for maintaining stock of specific salt forms and providing
reliable H-NMR data confirming salt stoichiometry.

o Enamine (Ukraine/EU): Largest inventory of heterocyclic building blocks; excellent for
sourcing analogs to validate impurity profiles.

e Toronto Research Chemicals (TRC): Best for isotope-labeled versions (e.g., deuterated) if
used as an internal standard for LC-MS/MS.

Technical Benchmarking: Purity & Stability

To validate a supplier's standard, you must perform the following "Self-Validating" checks.

A. Impurity Profiling (The "Fingerprint")

The primary impurities arise from the synthesis pathway (Nucleophilic Aromatic Substitution
followed by Reduction).
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Figure 1: Synthesis pathway highlighting critical impurities (red) that must be absent in a
reference standard.

B. Salt Stoichiometry Verification

Problem: Suppliers may label a product "HCI" without specifying mono-, di-, or tri-. Solution:
Perform a Potentiometric Titration with Silver Nitrate (

).

o Target Chloride Content:
o Mono-HCI: ~17.0%
o DI-HCI: ~28.4%
o 3HCI: ~37.1%

» Rejection Criteria: If experimental Cl content deviates by >1.5% from theoretical, the salt
form is incorrect or wet.

Experimental Protocols
Protocol 1: HPLC Purity Assessment (Reverse Phase)

This method separates the highly polar 3HCI salt from non-polar precursors.
e Column: C18 end-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.

» Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Suppresses silanol interactions).
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o Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 15 minutes.
o Detection: UV at 254 nm (aromatic ring) and 210 nm (impurities).

o Sample Prep: Dissolve 1 mg in 1 mL Water:Methanol (90:10). Note: Do not dissolve in pure
organic solvent first; the 3HCI salt may precipitate.

Protocol 2: Handling & Storage (Critical)

The 3HCI salt is hygroscopic and acidic.

e Opening: Only open vials in a desiccated glove box or after allowing the vial to equilibrate to
room temperature to prevent condensation.

» Weighing: Use anti-static weighing boats. The powder may be sticky.
o Storage:

under Argon.

» Stability Check: Re-test water content (Karl Fischer) every 6 months. An increase in water
content often correlates with hydrolysis of the salt lattice and pH drift.

Analytical Workflow Visualization

Use this decision tree to qualify a new batch from any supplier.
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Figure 2: Quality Control Decision Tree for incoming reference standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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